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Compound of Interest

Compound Name: Tetradecyl methane sulfonate

Cat. No.: B3044311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetradecyl methanesulfonate, also known as myristyl methanesulfonate, is an organic chemical

compound classified as an alkyl ester of methanesulfonic acid. While extensive research and

application data for this specific long-chain alkyl methanesulfonate are not widely published, its

chemical structure allows for informed inferences regarding its potential uses. This technical

guide synthesizes available data on tetradecyl methanesulfonate and related long-chain alkyl

sulfonates to provide a comprehensive overview of its physicochemical properties, probable

synthesis, and potential applications, with a focus on its role as an alkylating agent and

potential surfactant properties.

Physicochemical Properties
Quantitative data for tetradecyl methanesulfonate is primarily available from chemical suppliers.

A summary of these properties is presented below for easy reference.
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Property Value Source

CAS Number 6222-16-8 [1][2][3]

Molecular Formula C15H32O3S [1]

Molecular Weight 292.48 g/mol [1]

Physical State Solid [3]

Purity >99% (typical) [1]

Storage Freezer [1]

Synonyms

1-Tetradecanol,

methanesulfonate;

Methanesulfonic acid,

tetradecyl ester; Myristyl

methanesulfonate

[1][3]

Synthesis of Tetradecyl Methanesulfonate
The synthesis of alkyl methanesulfonates is a well-established process in organic chemistry.[4]

The most common method involves the reaction of the corresponding alcohol with

methanesulfonyl chloride in the presence of a tertiary amine base, such as triethylamine. This

process is known as mesylation.

Experimental Protocol: General Synthesis of an Alkyl
Methanesulfonate
This protocol describes a general method for the synthesis of alkyl methanesulfonates, which

can be adapted for tetradecyl methanesulfonate using 1-tetradecanol as the starting material.

Materials:

1-Tetradecanol

Methanesulfonyl chloride

Triethylamine
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Anhydrous dichloromethane (or other suitable aprotic solvent)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Magnetic stirrer and stir bar

Round-bottom flask

Addition funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 1-tetradecanol in anhydrous dichloromethane.

Cool the solution to 0°C using an ice bath.

Add triethylamine to the solution with stirring.

Slowly add methanesulfonyl chloride dropwise to the stirred solution via an addition funnel.

Maintain the temperature at 0°C during the addition.

After the addition is complete, allow the reaction mixture to stir at 0°C for an additional 30

minutes and then warm to room temperature and stir for 2-4 hours, or until the reaction is

complete (monitored by thin-layer chromatography).

Quench the reaction by slowly adding water.
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Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude tetradecyl methanesulfonate.

The crude product may be purified by recrystallization or column chromatography.
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General workflow for the synthesis of tetradecyl methanesulfonate.
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Potential Applications
Based on the chemistry of methanesulfonate esters and long-chain alkyl compounds, the

following applications for tetradecyl methanesulfonate can be inferred.

Alkylating Agent in Organic Synthesis
The primary and most well-documented use of alkyl methanesulfonates is as alkylating agents.

[4][5] The methanesulfonate group is an excellent leaving group, readily displaced by

nucleophiles. This reactivity makes tetradecyl methanesulfonate a potential reagent for

introducing a C14 alkyl chain onto various substrates.

Mechanism of Alkylation:

The alkylation reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

A nucleophile attacks the carbon atom attached to the methanesulfonate group, leading to the

displacement of the mesylate anion.

Reactants

Products

Nu: C14H29-OMs
SN2 Attack

Nu-C14H29

MsO-

Leaving Group

Click to download full resolution via product page

General mechanism of alkylation by tetradecyl methanesulfonate.

This reactivity is valuable in the synthesis of fine chemicals and pharmaceutical intermediates.

A patent has described the use of alkyl methanesulfonates as intermediates in the preparation

of agricultural fungicides.[6] In drug development, the introduction of a long lipophilic chain like
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the tetradecyl group can significantly alter the pharmacokinetic properties of a molecule,

potentially enhancing its membrane permeability and bioavailability.

Potential Surfactant Properties and Applications
Long-chain alkyl sulfonates and sulfates are widely recognized for their surfactant properties.[7]

[8][9] These molecules possess a hydrophilic head group and a hydrophobic tail, allowing them

to reduce surface tension at interfaces. While tetradecyl methanesulfonate is an ester and not

an ionic salt like sodium tetradecyl sulfate, its long alkyl chain provides significant

hydrophobicity.

Although less common than their ionic counterparts, nonionic surfactants with ester linkages

exist. The polarity of the methanesulfonate ester group could provide sufficient hydrophilicity for

tetradecyl methanesulfonate to exhibit some surface-active properties. However, its efficacy as

a surfactant would likely be lower than that of its sulfonate salt analog, sodium tetradecyl

sulfate, which is a known anionic surfactant used in various industrial and medical applications.

[10][11] Further research would be required to fully characterize the surfactant properties of

tetradecyl methanesulfonate.

Use in Drug Development and Research
Short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS), are extensively

used in cancer research as DNA alkylating agents to induce DNA damage and study DNA

repair mechanisms.[12][13][14] These compounds are known mutagens and carcinogens.[13]

While there is no direct evidence of tetradecyl methanesulfonate being used for this purpose,

its ability to act as an alkylating agent suggests a potential, albeit likely different, interaction

with biological macromolecules. The long alkyl chain would significantly influence its solubility,

cell permeability, and distribution within biological systems compared to short-chain analogs.

This could lead to different biological activities and toxicological profiles. The genotoxicity of

long-chain alkyl methanesulfonates is an area that warrants further investigation.

Conclusion
Tetradecyl methanesulfonate is a chemical compound with a well-defined structure but limited

publicly available application data. Based on the established reactivity of the methanesulfonate

functional group and the properties of long alkyl chains, its primary utility is inferred to be as an
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alkylating agent for the introduction of a C14 moiety in organic synthesis. This has potential

applications in the preparation of fine chemicals and in modifying the properties of drug

candidates. While it may possess some surfactant properties, these are likely to be less

pronounced than those of its ionic sulfonate salt counterparts. Further research is needed to

fully explore the potential applications and biological activity of this long-chain alkyl

methanesulfonate. Researchers and drug development professionals should consider its

potential as a synthetic intermediate while also being mindful of the potential for biological

activity, including cytotoxicity and genotoxicity, inherent to alkylating agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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